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An In-depth Technical Guide to the Molecular Structure and Bonding of 3,3'-iminobis(N,N-
dimethylpropylamine)

Abstract

3,3'-iminobis(N,N-dimethylpropylamine), also known as N,N-Bis[3-
(dimethylamino)propyllamine, is a triamine with the chemical formula C10H2sNs.[1][2] At room
temperature, it presents as a colorless to pale yellow liquid.[3] This compound features a
unique architecture, comprising a central secondary amine linking two N,N-
dimethylpropylamine moieties.[3] This structure imparts significant basicity and nucleophilicity,
making it a versatile building block and reagent in diverse fields. Its applications range from
being an intermediate in the synthesis of surfactants and corrosion inhibitors to a curing agent
in epoxy resins and a reagent in the development of novel pharmaceuticals, including
anticancer agents.[1][4][5] This guide provides a detailed examination of its molecular structure,
orbital hybridization, and intramolecular bonding, offering researchers and developers a
foundational understanding of its chemical behavior.

Molecular Architecture and Connectivity

The fundamental structure of 3,3'-iminobis(N,N-dimethylpropylamine) consists of a thirteen-
atom backbone (ten carbons and three nitrogens) with associated hydrogen atoms.[6] The
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molecule's IUPAC name, N'-[3-(dimethylamino)propyl]-N,N-dimethyl-1,3-propanediamine,
precisely describes its connectivity.[2]

Key Structural Features:

o Central Secondary Amine: A central nitrogen atom is bonded to two carbon atoms (one from
each propyl chain) and one hydrogen atom, forming a secondary amine or 'imino’ group. This
nitrogen possesses a lone pair of electrons.

» Terminal Tertiary Amines: Each of the two propyl chains terminates in a tertiary amine group,
where a nitrogen atom is bonded to the third carbon of its respective propyl chain and two
methyl groups. Each of these nitrogens also possesses a lone pair of electrons.

o Propyl Linkers: Two flexible three-carbon (propyl) chains connect the central nitrogen to the

terminal tertiary amines.

This arrangement of three nitrogen atoms with varying degrees of substitution is critical to its
function as a tridentate ligand in coordination chemistry and as a versatile base in organic

synthesis.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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